[2-({4-[(2-Hydroxymethyl-phenyl)-dimethyl-silanyl]-phenyl}-dimethyl-silanyl)-phenyl]-methanol
Overview
Description
[2-({4-[(2-Hydroxymethyl-phenyl)-dimethyl-silanyl]-phenyl}-dimethyl-silanyl)-phenyl]-methanol is a useful research compound. Its molecular formula is C24H30O2Si2 and its molecular weight is 406.7 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Reactivity
Formation of Cyclic Activated Complexes : The solvolysis of silicon substituted 2-silylpyridines by alcohols, including methanol, exhibits the formation of cyclic activated complexes, involving crowding of phenyl groups. This indicates potential applications in synthesizing complex organic structures with specific configurations and bonds (Anderson & Webster, 1968).
Synthesis of Dioxolane Derivatives : The compound plays a role in the synthesis of dioxolane derivatives, such as the title compound synthesized and crystallized in the monoclinic system, indicating its utility in advanced organic synthesis and crystallography (Li, Wang, & Chen, 2001).
Intermediacy in Photochemistry and Pyrolysis : The compound is involved in the intermediacy of certain sila-compounds in photochemical and pyrolytic reactions, implying applications in photoreactive materials or pyrolytic processes (Tzeng, Fong, Soysa, & Weber, 1981).
Role in Tris Compounds Synthesis : Its involvement in synthesizing tris compounds, like Tris[2-(dimethylamino)phenyl]silane and -germane, highlights its application in preparing compounds with potential catalytic or electronic properties (Kawachi, Tanaka, & Tamao, 1997).
Chemical Properties and Reactions
Formation of Aryl Cations : The compound is instrumental in the photogeneration and reactivity of aryl cations, suggesting applications in creating intermediates for further chemical reactions (Protti, Fagnoni, Mella, & Albini, 2004).
Alkenylsilanes Synthesis and Cross-Coupling : The synthesis of highly stable alkenylsilanes using this compound and their application in cross-coupling reactions imply potential uses in organic synthesis, particularly in forming complex organic molecules with precise structural and stereochemical configurations (Nakao, Imanaka, Chen, Yada, & Hiyama, 2007).
Unique Product Formation in Photolysis : The compound's involvement in photolysis reactions, leading to unique product formation, suggests its utility in photochemistry, particularly in understanding reaction mechanisms and pathways (Prager & Smith, 1994).
Corrosion Inhibition in Steel : Research indicates the compound's potential application in corrosion inhibition, specifically in protecting steel in acidic environments. This property is valuable in industrial applications where corrosion resistance is crucial (Emregül & Hayvalı, 2006).
Properties
IUPAC Name |
[2-[[4-[[2-(hydroxymethyl)phenyl]-dimethylsilyl]phenyl]-dimethylsilyl]phenyl]methanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H30O2Si2/c1-27(2,23-11-7-5-9-19(23)17-25)21-13-15-22(16-14-21)28(3,4)24-12-8-6-10-20(24)18-26/h5-16,25-26H,17-18H2,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XPNROKBBEGLIRQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[Si](C)(C1=CC=C(C=C1)[Si](C)(C)C2=CC=CC=C2CO)C3=CC=CC=C3CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H30O2Si2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.7 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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